Cas no 50634-34-9 (3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester)

• Product Name: 3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
• CAS No: 50634-34-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1113230
• PubChem ID: 11116944
• Update Time: 2025-04-20

3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
• 50634-34-9
• DTXSID501205286
• 1,1-Dimethylethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C11H17NO2/c1-7-6-12-9(8(7)2)10(13)14-11(3,4)5/h6,12H,1-5H3
• InChI Key： VBWWFQOWOGUVOA-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)C(C)=CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų